molecular formula C11H9F2N3 B8473352 5-(2,4-Difluorophenylaminomethyl)pyrimidine

5-(2,4-Difluorophenylaminomethyl)pyrimidine

Cat. No.: B8473352
M. Wt: 221.21 g/mol
InChI Key: NDXHULWPYHFJRJ-UHFFFAOYSA-N
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Description

5-(2,4-Difluorophenylaminomethyl)pyrimidine is a useful research compound. Its molecular formula is C11H9F2N3 and its molecular weight is 221.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H9F2N3

Molecular Weight

221.21 g/mol

IUPAC Name

2,4-difluoro-N-(pyrimidin-5-ylmethyl)aniline

InChI

InChI=1S/C11H9F2N3/c12-9-1-2-11(10(13)3-9)16-6-8-4-14-7-15-5-8/h1-5,7,16H,6H2

InChI Key

NDXHULWPYHFJRJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1F)F)NCC2=CN=CN=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 26.7 g. portion of 5-chloromethylpyrimidine was dissolved in 25 ml. of dimethylformamide, and 9.4 g. of 2,4-difluoroaniline was added, followed by 6.1 g. of sodium bicarbonate. The mixture was stirred for several days with gentle heating. It was then diluted with water and extracted with ethyl acetate. The organic layer was washed with water, dried over magnesium sulfate, and evaporated under vacuum to obtain 13.75 g. of oil. The oil was dissolved in dichloromethane and purified over silica gel, eluting with dichloromethane, to obtain 4.9 g. of the desired intermediate product.
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